2-methyl-6-(4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-1-carbonyl)pyridazin-3(2H)-one

Specification

• CAS No.: 1396679-64-3
• Molecular Formula: C14H17N5O2S
• Molecular Weight: 319.38
• IUPAC Name: 2-methyl-6-[4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-1-carbonyl]pyridazin-3-one
• Standard InChI: InChI=1S/C14H17N5O2S/c1-9-15-16-13(22-9)10-5-7-19(8-6-10)14(21)11-3-4-12(20)18(2)17-11/h3-4,10H,5-8H2,1-2H3
• Standard InChI Key: LJAOHWZDZQUDAI-UHFFFAOYSA-N
• SMILES: CC1=NN=C(S1)C2CCN(CC2)C(=O)C3=NN(C(=O)C=C3)C

Introduction

The compound 2-methyl-6-(4-(5-methyl-1,3,4-thiadiazol-2-yl)piperidine-1-carbonyl)pyridazin-3(2H)-one is a complex organic molecule that combines elements of pyridazinone and thiadiazole rings, linked through a piperidine moiety. This structure suggests potential biological activity, given the presence of pharmacophores known for their involvement in various therapeutic areas.

Synthesis

The synthesis of this compound would likely involve multiple steps, starting from simpler precursors such as pyridazinones and thiadiazoles. A general approach might include:

• Step 1: Preparation of the pyridazinone core.

• Step 2: Synthesis of the thiadiazole moiety.

• Step 3: Coupling of the thiadiazole with a piperidine derivative.

• Step 4: Final assembly of the compound through carbonylation reactions.

Biological Activity

While specific biological activity data for this compound is not available, compounds with similar structures have shown potential in various therapeutic areas:

• Anticonvulsant Activity: Thiadiazole and pyridazinone derivatives have been explored for their anticonvulsant properties, often displaying efficacy in models like the maximal electroshock seizure (MES) test.

• Antitumor Activity: The presence of electron-withdrawing groups and specific ring systems can enhance antitumor activity, as seen in related compounds.

Research Findings

• Structure-Activity Relationship (SAR) Studies: These studies often highlight the importance of specific functional groups and ring substitutions in enhancing biological activity.

• Pharmacokinetic Properties: Understanding how the compound is metabolized and distributed in the body would be crucial for its development as a therapeutic agent.